![molecular formula C15H12N2O2 B7497772 N-(8-methylquinolin-5-yl)furan-3-carboxamide](/img/structure/B7497772.png)
N-(8-methylquinolin-5-yl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(8-methylquinolin-5-yl)furan-3-carboxamide, also known as XAV-939, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound was first identified as a potent inhibitor of the Wnt/β-catenin signaling pathway, which plays a critical role in cell proliferation, differentiation, and survival. In recent years, XAV-939 has also been found to have other important biological activities, including anti-inflammatory and neuroprotective effects.
Mechanism of Action
N-(8-methylquinolin-5-yl)furan-3-carboxamide inhibits the Wnt/β-catenin signaling pathway by promoting the degradation of β-catenin, a key component of the pathway. This leads to a decrease in the expression of downstream target genes that are involved in cell proliferation and survival. This compound has also been found to inhibit the activity of tankyrase, an enzyme that regulates the stability of Axin, a negative regulator of the Wnt/β-catenin pathway. By inhibiting tankyrase, this compound promotes the stabilization of Axin, which in turn promotes the degradation of β-catenin.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer effects, this compound has been found to have anti-inflammatory and neuroprotective effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, and to reduce the activation of microglia, a type of immune cell that plays a key role in neuroinflammation. This compound has also been found to protect neurons from oxidative stress and to promote the survival of dopaminergic neurons, which are the cells that are lost in Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(8-methylquinolin-5-yl)furan-3-carboxamide is its specificity for the Wnt/β-catenin signaling pathway. This allows researchers to study the effects of inhibiting this pathway in a highly targeted manner. This compound has also been shown to have good bioavailability and to be well-tolerated in animal studies. However, one of the limitations of this compound is its relatively low potency compared to other Wnt inhibitors. This can make it more difficult to achieve complete inhibition of the pathway in some experimental systems.
Future Directions
There are a number of future directions for research on N-(8-methylquinolin-5-yl)furan-3-carboxamide. One area of interest is the potential use of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another area of interest is the development of more potent and selective Wnt inhibitors based on the structure of this compound. Finally, there is growing interest in the potential use of this compound for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where the Wnt/β-catenin signaling pathway has been implicated in disease pathogenesis.
Synthesis Methods
N-(8-methylquinolin-5-yl)furan-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the condensation of 8-methylquinoline-5-carboxylic acid with furan-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminoethanol to form the final product.
Scientific Research Applications
N-(8-methylquinolin-5-yl)furan-3-carboxamide has been extensively studied for its potential use in cancer treatment, particularly in the treatment of colorectal cancer. The Wnt/β-catenin signaling pathway is known to be dysregulated in many types of cancer, and this compound has been shown to inhibit this pathway by promoting the degradation of β-catenin, a key component of the pathway. In addition to its anti-cancer effects, this compound has also been found to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-(8-methylquinolin-5-yl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c1-10-4-5-13(12-3-2-7-16-14(10)12)17-15(18)11-6-8-19-9-11/h2-9H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOMBKWZCHQRXJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)NC(=O)C3=COC=C3)C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.